1,2,3- vs. 1,2,4-Triazole Leaving Group Chemoselectivity
In sulfur-triazole exchange (SuTEx) chemistry, the identity of the triazole leaving group (LG) directly controls tyrosine chemoselectivity. Sulfonyl probes bearing a 1,2,3-triazole LG (exemplified by HHS-465) achieve approximately 5-fold enhanced chemoselectivity for tyrosine residues over other nucleophilic amino acids in human cell proteomes. In contrast, the 1,2,4-triazole LG (exemplified by HHS-475) provides approximately 4-fold enhancement over sulfonyl fluoride probes [1]. This regioisomer-dependent difference in chemoselectivity is attributed to the distinct resonance stabilization of the triazolide anion in the 1,2,3- versus 1,2,4-substitution pattern, which modulates the electrophilicity of the sulfur center [2]. X-ray crystal structures confirm distinct solid-state conformations for the two regioisomers (CCDC deposition numbers: HHS-465 CCDC 1954297; HHS-475 CCDC 1954298) [1].
| Evidence Dimension | Tyrosine chemoselectivity (fold-enhancement over sulfonyl fluoride probes) in human proteomes |
|---|---|
| Target Compound Data | ~5-fold enhanced chemoselectivity for tyrosines (1,2,3-triazole LG class, HHS-465 probe) |
| Comparator Or Baseline | ~4-fold enhanced chemoselectivity (1,2,4-triazole LG class, HHS-475 probe); baseline = sulfonyl fluoride probes (1-fold) |
| Quantified Difference | 1.25-fold advantage for 1,2,3-triazole over 1,2,4-triazole; absolute Δ ≈ 1-fold vs sulfonyl fluoride baseline |
| Conditions | Human cell proteomes (HEK293T, A549, DM93, H82, Jurkat); SuTEx probes at 100 μM, 1 hr, 25 °C; quantitative LC-MS/MS analysis |
Why This Matters
For procurement of building blocks intended for covalent probe or covalent inhibitor development, the 1,2,3-triazole core delivers measurably higher tyrosine chemoselectivity than the 1,2,4-triazole isomer, directly impacting target selectivity and off-target profiling outcomes.
- [1] Hahm HS, Toroitich EK, Borne AL, Brulet JW, Libby AH, Yuan K, Ware TB, Slavoff SA, Hsu K-L. Global targeting of functional tyrosines using sulfur-triazole exchange chemistry. Nature Chemical Biology. 2020; 16(2): 150-159. doi:10.1038/s41589-019-0404-5. View Source
- [2] Borne AL, Brulet JW, Yuan K, Hsu K-L. Development and biological applications of sulfur–triazole exchange (SuTEx) chemistry. RSC Chemical Biology. 2021; 2: 322-337. doi:10.1039/D0CB00180E. View Source
